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Compound of Interest

Compound Name: Barium thiocyanate

Cat. No.: B1211151 Get Quote

Barium Thiocyanate Trihydrate: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of barium thiocyanate trihydrate (Ba(SCN)₂·3H₂O). The information is curated for

professionals in research and development who require detailed data for experimental design

and chemical synthesis.

Physical Properties
Barium thiocyanate trihydrate is a white, crystalline solid.[1][2] It is known to be hygroscopic,

meaning it readily absorbs moisture from the air.[2][3] The anhydrous form is deliquescent.[4]
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Property Value Source

Molecular Weight 307.55 g/mol [5]

Appearance White crystalline solid [1][2]

Odor Odorless [1]

Density 2.23 g/cm³ [5]

Solubility in Water 62.63 g/100 mL at 25°C [3][6]

Solubility in other solvents
Soluble in acetone, methanol,

and ethanol
[3][7][8]

Melting Point Not available [1][9]

Boiling Point Not available [1][9]

Chemical Properties
Barium thiocyanate trihydrate is stable under normal conditions.[9] It is incompatible with

oxidizing agents and active metals.[9] Contact with acids can liberate very toxic gas.[10][11]

Decomposition:

Upon heating, barium thiocyanate trihydrate decomposes. Thermal decomposition can lead to

the release of irritating gases and vapors, including nitrogen oxides (NOx), sulfur oxides, and

barium oxides.[1][10]

Crystal Structure:

Barium thiocyanate trihydrate has a monoclinic crystal system with the space group C2/m.[5]

The barium ion is coordinated with four nitrogen atoms, four oxygen atoms, and one sulfur

atom.[5] The water molecules are involved in hydrogen bonding with the sulfur atoms.[5]
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Crystal System Monoclinic [5]

Space Group C2/m [5]

Lattice Parameters
a = 15.981 Å, b = 4.441 Å, c =

13.333 Å, β = 104.65°
[5]

Bond Distances
Ba-N = 2.90-2.91 Å, Ba-O =

2.71-2.90 Å, Ba-S = 3.39 Å
[5]

N-C = 1.15 Å, C-S = 1.65-1.66

Å
[5]

Experimental Protocols
Synthesis of Barium Thiocyanate

A common method for the preparation of barium thiocyanate involves the reaction of barium

hydroxide with ammonium thiocyanate in an aqueous solution.[3][7]

Procedure:

A solution of barium hydroxide is prepared in water.

Ammonium thiocyanate is added to the barium hydroxide solution.

The mixture is boiled to drive off the ammonia gas produced during the reaction. Water is

added periodically to maintain the volume. The reaction is complete when the evolution of

ammonia ceases. The solution should remain alkaline.

If a precipitate forms, the solution is filtered.

The filtrate is then neutralized. First, 6 N sulfuric acid is added until the solution is faintly

alkaline. Then, carbon dioxide is passed through the solution to precipitate the remaining

barium hydroxide as barium carbonate.

The solution is heated to boiling to decompose any barium hydrogen carbonate and then

filtered.
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Activated charcoal is added to the filtrate, and the solution is heated to boiling and filtered

again.

The final filtrate is concentrated by heating until the boiling point reaches 125°C.

The solution is allowed to cool to room temperature and then placed in an ice bath to

crystallize the barium thiocyanate trihydrate.

The resulting crystals are collected by filtration and dried in air.[7]
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Caption: Experimental workflow for the synthesis of barium thiocyanate trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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